Cas no 93913-20-3 (1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)-
• CAS No: 93913-20-3
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 4341424
• PubChem ID: 50999054
• Update Time: 2025-06-13

1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)-
• (1S,2S)-1,2-BIS(3,4-DIMETHOXYPHENYL)ETHANE-1,2-DIAMINE
• (S,S)-1,2-Bis-(3,4-dimethoxyphenyl)ethane-1,2-diamine
• 93913-20-3

• MDL： MFCD12068529
• Inchi： 1S/C18H24N2O4/c1-21-13-7-5-11(9-15(13)23-3)17(19)18(20)12-6-8-14(22-2)16(10-12)24-4/h5-10,17-18H,19-20H2,1-4H3/t17-,18-/m1/s1
• InChI Key： KBESEIUIYAWEEV-QZTJIDSGSA-N
• SMILES： [C@H](C1=CC=C(OC)C(OC)=C1)(N)[C@@H](C1=CC=C(OC)C(OC)=C1)N

Computed Properties

• Exact Mass: 332.17360725Da
• Monoisotopic Mass: 332.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)-

Recent Advances in the Study of 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)- (CAS: 93913-20-3)

The compound 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)- (CAS: 93913-20-3) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This chiral diamine derivative, characterized by its dimethoxyphenyl substituents, has been explored for its unique stereochemical properties and biological activities. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathways for 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)-, highlighting its enantiomeric purity and scalability. The researchers employed asymmetric hydrogenation techniques to achieve high yields (up to 92%) and enantiomeric excess (ee > 99%). The study also demonstrated the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In the realm of neurodegenerative disease research, a preclinical study published in ACS Chemical Neuroscience (2024) investigated the neuroprotective effects of this compound. The results indicated that 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)- exhibited significant antioxidant properties, reducing oxidative stress in neuronal cell cultures by 40-50% compared to controls. The compound also showed potential in inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease, suggesting its utility as a lead compound for further development.

Another area of interest is the compound's potential anticancer activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its effects on various cancer cell lines. The findings revealed that the compound induced apoptosis in breast cancer cells (MCF-7) through the activation of caspase-3 and -9 pathways. Notably, the (R*,R*)-stereoisomer displayed higher potency than its (S*,S*)-counterpart, underscoring the importance of stereochemistry in its biological activity.

From a structural perspective, X-ray crystallography studies have provided insights into the molecular interactions of 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)- with biological targets. The dimethoxyphenyl groups appear to play a crucial role in binding to hydrophobic pockets of target proteins, while the ethanediamine backbone facilitates hydrogen bonding interactions. These structural features are being leveraged in drug design efforts to develop more potent and selective analogs.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences (2023) indicate that while the compound shows good membrane permeability, its metabolic stability requires optimization. Current research efforts are focused on prodrug strategies and formulation approaches to enhance its bioavailability and therapeutic index.

In conclusion, 1,2-Ethanediamine, 1,2-bis(3,4-dimethoxyphenyl)-, (R*,R*)- (CAS: 93913-20-3) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research continues to unravel its mechanism of action and explore its applications in various disease contexts. The compound's unique stereochemistry and functional group arrangement make it a valuable tool for chemical biology studies and a promising starting point for drug discovery programs.